Cas no 898787-57-0 (3-(2-bromophenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2-bromophenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 898787-57-0
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• MDL: MFCD03844190
• CID: 715158
• PubChem ID: 24726853
• Update Time: 2025-04-19

3-(2-bromophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,3-(2-bromophenyl)-1,1,1-trifluoro-
• 3-(2-BROMOPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
• 3-(2-bromophenyl)-1,1,1-trifluoropropan-2-one
• 2-bromobenzyl trifluoromethyl ketone
• 2-Propanone,3-(2-bromophenyl)-1,1,1-trifluoro
• 3-(2-bromophenyl)-1,1,1-trifluoroacetone
• AKOS012259556
• MFCD03844190
• CS-0269574
• 898787-57-0
• EN300-1932078
• DTXSID50645243

• MDL： MFCD03844190
• Inchi： 1S/C9H6BrF3O/c10-7-4-2-1-3-6(7)5-8(14)9(11,12)13/h1-4H,5H2
• InChI Key： XRCVZGCMBMKIDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 265.95500
• Monoisotopic Mass: 265.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.585
• Boiling Point: 243.2°C at 760 mmHg
• Flash Point: 100.9°C
• Refractive Index: 1.488
• PSA: 17.07000
• LogP: 3.12300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes